Cas no 1896574-52-9 (3-methoxy-4-(pyrrolidin-2-yl)methylphenol)

• Product Name: 3-methoxy-4-(pyrrolidin-2-yl)methylphenol
• CAS No: 1896574-52-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5806987
• PubChem ID: 117296059
• Update Time: 2025-06-08

3-methoxy-4-(pyrrolidin-2-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(pyrrolidin-2-yl)methylphenol
• 1896574-52-9
• EN300-1803458
• 3-methoxy-4-[(pyrrolidin-2-yl)methyl]phenol

• Inchi： 1S/C12H17NO2/c1-15-12-8-11(14)5-4-9(12)7-10-3-2-6-13-10/h4-5,8,10,13-14H,2-3,6-7H2,1H3
• InChI Key： XMBPGKSDYXZRBH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC1CCCN1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-methoxy-4-(pyrrolidin-2-yl)methylphenol

Introduction to 3-methoxy-4-(pyrrolidin-2-yl)methylphenol (CAS No. 1896574-52-9) and Its Emerging Applications in Chemical Biology

3-methoxy-4-(pyrrolidin-2-yl)methylphenol, identified by the CAS number 1896574-52-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a phenolic moiety linked to a pyrrolidine ring via a methylene group, exhibits a unique combination of chemical properties that make it a promising candidate for various biological and therapeutic applications. The presence of both an electron-donating methoxy group and a nitrogen-containing heterocycle suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery efforts.

The 3-methoxy-4-(pyrrolidin-2-yl)methylphenol structure has been explored in several recent studies for its potential pharmacological activity. One of the most notable areas of interest is its role as a precursor or analog in the development of bioactive molecules. The phenolic group, known for its ability to participate in hydrogen bonding and redox reactions, can be exploited to design molecules with specific biological functions. Additionally, the pyrrolidine ring is a common motif in many bioactive compounds, often contributing to binding affinity and selectivity towards biological targets.

In recent years, researchers have been increasingly interested in leveraging structural diversity to discover novel therapeutic agents. The 3-methoxy-4-(pyrrolidin-2-yl)methylphenol scaffold provides a versatile platform for such endeavors. For instance, modifications to the methoxy group or the pyrrolidine ring can lead to derivatives with enhanced potency or selectivity. This flexibility has been exploited in the design of molecules targeting various disease pathways, including inflammatory responses and neurodegenerative disorders.

One particularly exciting application of 3-methoxy-4-(pyrrolidin-2-yl)methylphenol is in the development of inhibitors for enzymes involved in metabolic pathways. Enzymes such as kinases and phosphodiesterases play critical roles in numerous biological processes, and their dysregulation is often associated with diseases like cancer and diabetes. By designing analogs of 3-methoxy-4-(pyrrolidin-2-yl)methylphenol that can modulate the activity of these enzymes, researchers aim to develop novel therapeutic strategies. Preliminary studies have shown that certain derivatives exhibit inhibitory effects on specific kinases, suggesting their potential as lead compounds for drug development.

The synthesis of 3-methoxy-4-(pyrrolidin-2-yl)methylphenol also presents interesting challenges and opportunities. The compound’s structure requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks more efficiently. These techniques have been instrumental in accessing derivatives of 3-methoxy-4-(pyrrolidin-2-yl)methylphenol with tailored properties for biological evaluation.

Another area where 3-methoxy-4-(pyrrolidin-2-yl)methylphenol has shown promise is in the field of materials science. The compound’s ability to form stable complexes with other molecules makes it a valuable candidate for developing novel materials with applications in catalysis, sensing, and nanotechnology. For example, its interaction with metal ions can lead to the formation of coordination polymers with unique electronic properties. Such materials could find applications in renewable energy technologies or advanced electronic devices.

The growing interest in 3-methoxy-4-(pyrrolidin-2-yl)methylphenol has also spurred computational studies aimed at understanding its behavior at the molecular level. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound interacts with biological targets. These insights are crucial for designing more effective derivatives with improved pharmacological properties. By combining experimental data with computational modeling, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

In conclusion, 3-methoxy-4-(pyrrolidin-2-yl)methylphenol (CAS No. 1896574-52-9) represents a fascinating molecule with diverse potential applications across multiple disciplines. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. Additionally, its versatility in material science suggests that it could play a role in developing innovative technologies. As research continues to uncover new aspects of this compound’s properties and potential uses, it is likely that 3-methoxy-4-(pyrrolidin-2-yl)methylphenol will remain at the forefront of scientific exploration.